molecular formula C19H14N4O B2956358 (E)-2-cyano-3-(1,3-diphenyl-1H-pyrazol-4-yl)acrylamide CAS No. 179999-21-4

(E)-2-cyano-3-(1,3-diphenyl-1H-pyrazol-4-yl)acrylamide

Cat. No. B2956358
CAS RN: 179999-21-4
M. Wt: 314.348
InChI Key: IONAMTQUYCMBFK-RVDMUPIBSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(E)-2-cyano-3-(1,3-diphenyl-1H-pyrazol-4-yl)acrylamide” is a compound that belongs to a series of (1,3-diphenyl-1H-pyrazol-4-yl) methyl benzoate derivatives . These compounds have been designed, synthesized, and evaluated as BRAFV600E inhibitors .


Synthesis Analysis

The synthesis of this compound involves a series of reactions. The structural elucidation of the prepared derivatives was achieved by FTIR, NMR (1H or 13C), Mass spectroscopy, and elemental analysis .


Molecular Structure Analysis

The molecular structure of this compound was elucidated using various techniques such as FTIR, NMR (1H or 13C), Mass spectroscopy, and elemental analysis .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound were carried out under specific conditions . The results of these reactions were then analyzed to determine the properties and potential applications of the synthesized compound .

Scientific Research Applications

Cytotoxic Agents

This compound has been explored for its potential as a cytotoxic agent. Derivatives have been designed and synthesized with the aim of discovering new agents that could be used in cancer treatment due to their ability to inhibit cell growth or induce cell death .

Antimicrobial Chemotherapy

Derivatives of this compound have also been synthesized for potential use as antimicrobial chemotherapeutic agents. These derivatives have undergone structural elucidation and could contribute to the development of new treatments for microbial infections .

Pharmaceutical Compounds

The broader class of heterocyclic compounds, which includes this compound, is an area of intensive research due to their applicability in preventing or treating various disorders. Many such compounds are pharmacologically active and are used clinically .

Antioxidant Activity

Compounds related to (E)-2-cyano-3-(1,3-diphenylpyrazol-4-yl)prop-2-enamide have been tested for their antioxidant activity using methods like DPPH radical scavenging assays. This suggests potential applications in areas where oxidative stress is a concern, such as neurodegenerative diseases .

Molecular Screening

The compound has been included in molecular screening libraries, indicating its potential use in high-throughput screening for drug discovery. This could help identify new therapeutic targets or lead compounds for further development .

Chemical Synthesis

It serves as a key intermediate in the synthesis of various chemical compounds. Its unique structure allows for the creation of diverse derivatives with potential applications across different fields of chemistry and pharmacology.

Design and synthesis of novel cytotoxic agents (E)-Substituted-N-(1,3-diphenylpyrazol-4-yl)methylene benzeneamine derivatives Pharmaceutical compounds research Antioxidant activity study Molecular Screening - BindingDB

properties

IUPAC Name

(E)-2-cyano-3-(1,3-diphenylpyrazol-4-yl)prop-2-enamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H14N4O/c20-12-15(19(21)24)11-16-13-23(17-9-5-2-6-10-17)22-18(16)14-7-3-1-4-8-14/h1-11,13H,(H2,21,24)/b15-11+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IONAMTQUYCMBFK-RVDMUPIBSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=NN(C=C2C=C(C#N)C(=O)N)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C=C1)C2=NN(C=C2/C=C(\C#N)/C(=O)N)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H14N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

314.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.